Pyrrolidine-2-ones
Pyrrolidine-2-one, also known as 2-pyrroline-1-one or cyclic amide of pyrrole, is a five-membered heterocyclic compound. It features an oxygen atom connected to the nitrogen atom in the pyrrolidine ring, making it a key intermediate and building block in organic synthesis. This compound is widely used in the pharmaceutical industry for the synthesis of various bioactive molecules and drugs due to its unique reactivity and functional groups. Pyrrolidine-2-one derivatives can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. Additionally, it plays an important role in the development of chiral compounds, which are crucial for the synthesis of enantiomerically pure pharmaceuticals. Its ability to form hydrogen bonds and participate in various reactions contributes to its versatility as a reagent in synthetic chemistry.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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2,5-Pyrrolidinedione, 3-(1-hydroxyethyl)-3-methyl- | 51895-49-9 | C7H11NO3 |
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Amino-5-hydroxy-2-methyl-4-oxo-pyridinehexanoic Acid | 31489-08-4 | C12H18N2O4 |
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(4S)-4-hydroxypyrrolidin-2-one | 68108-18-9 | C4H7NO2 |
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O-(N-Succinimidyl)-N,N,N',N'-tetramethyluronium Tetrafluoroborate | 105832-38-0 | C9H16BF4N3O3 |
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2-Pyrrolidinone,1-ethenyl-3-methyl- | 15297-59-3 | C7H11NO |
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2,5-Dioxopyrrolidin-1-yl dodecanoate | 14565-47-0 | C16H27NO4 |
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HPD-OSu O-Succinimidyl-1,3-dimethylpropyleneuronium Hexafluorophosphate | 443305-32-6 | C10H16F6N3O3P |
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5-Aminomethyl-pyrrolidin-2-one | 154148-69-3 | C5H10N2O |
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2-Pyrrolidinone,5-(3-methyl-5-isoxazolyl)-,(S)-(9CI) | 163849-08-9 | C8H10N2O2 |
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(5S)-1-azaspiro[4.4]nonane-2,6-dione | 187106-14-5 | C8H11NO2 |
Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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